Journal Name:Desalination
Journal ISSN:0011-9164
IF:11.211
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/502683/description#description
Year of Origin:1966
Publisher:Elsevier
Number of Articles Per Year:403
Publishing Cycle:Semimonthly
OA or Not:Not
Corrosion-resistant thermal spray coatings for low-alloy steel in contact with molten nitrate salts in solar power plants
Desalination ( IF 11.211 ) Pub Date: 2023-07-08 , DOI: 10.1016/j.solmat.2023.112432
The longevity and the cost of thermal energy storage (TES) components in solar power plants is a matter of great concern. To address this issue, three kinds of thermal spray coatings (Ni-5Al, NiCoCrAlY, and CoNiCrAlY) were successfully deposited on the low-alloy steel (P91) substrate by high velocity oxygen fuel (HVOF) spraying process. The corrosion performance of the prepared coatings in Solar Salt (at 565 °C for 15 days) was evaluated in detail by gravimetric analysis, field emission scanning electron microscopy (FESEM), and X-ray diffraction (XRD). Results revealed that all three coatings were quite dense and the substrates were generally well protected by the coatings. Compared with Ni-5Al and NiCoCrAlY coatings, the CoNiCrAlY coating exhibited the best corrosion performance owing to the formation of a dense oxide layer on the surface. Further, it was revealed that despite containing corrosion-resistant composition in NiCoCrAlY coating, the presence of a large number of phase interfaces could be the vulnerable regions that may result in local corrosion failure. Moreover, increasing the content of aluminum and using pre-alloyed powder may be an excellent solution to improve the performance of Ni-5Al coating.
Detail
Long-term stability of graphene/c-Si Schottky-junction solar cells
Desalination ( IF 11.211 ) Pub Date: 2023-06-15 , DOI: 10.1016/j.solmat.2023.112414
A long operational lifetime is required for the use of solar cells in real-life photovoltaic applications. The optimization of operational lifetimes is achieved through understanding the inherent degradation phenomena in solar cells. In this study, graphene/Si Schottky-junction solar cells were produced, utilizing liquid-phase-exfoliated graphene as an active surface. The operational and interface stability of these solar cells over a period of 5 years in ambient conditions (following ISOS-D protocols: dark storage/shelf life) was examined, and the origin of their degradation was reported. It was found that the dominant degradation mechanism could be attributed to the degradation of silver contacts. This was indicated by a decrease in shunt resistance, an increase in the ideality factor (due to a higher carrier recombination), and a constant defect density in graphene films for up to 4 years. Measurements across the solar cell's active area during the 5-year period revealed neither significant spatial inhomogeneity, nor shunt channel defects.
Detail
Organolithium-derived alkali-doped highly durable Li4SiO4 heat carrier for solar thermochemical energy storage
Desalination ( IF 11.211 ) Pub Date: 2023-06-11 , DOI: 10.1016/j.solmat.2023.112405
Thermochemical energy storage (TCES) technology plays a vital role in utilizing solar energy to produce electricity. However, traditional TCES technologies such as calcium looping route suffer from unsatisfactory long-term durability. Lithium looping has demonstrated excellent cyclic stability, but it has been rarely employed for energy storage. In this work, organolithium-derived Li4SiO4 heat carrier was synthesized and further decorated with alkali doping. The porous microstructures and wrinkled surfaces of organolithium-derived Li4SiO4 were demonstrated, with alkali doping facilitating the formation of low-temperature eutectic materials and reducing CO2 diffusion resistance, thereby enhancing its cyclic energy storage performance. Li4SiO4 doped with 3 wt% K2CO3 shows energy storage density of as high as 638.23 kJ/kg, equal to a high conversion of 81.41% over long storage/release tests of 15 cycles. The high energy density and excellent cyclic durability of Li4SiO4 were attributed to its porous microstructures and formed eutectic melts. Furthermore, for practical application, the carbonation (or heat release) temperature for Li4SiO4 looping TCES system was optimized. To sum up, Li4SiO4 exhibits great potential as a candidate for thermochemical energy storage in solar energy utilization due to its excellent long-term cyclic durability.
Detail
Improving the efficiency of Cu2ZnSn(S,Se)4 solar cell by using localized K-doped precursor film
Desalination ( IF 11.211 ) Pub Date: 2023-06-08 , DOI: 10.1016/j.solmat.2023.112389
In this paper, we prepared Na–K co-doped Cu2ZnSn(S,Se)4 (CZTSSe) films by solution method. By optimizing the distribution of the K-doping (uniform or localized K-doping) in the precursor films, the efficiencies of CZTSSe solar cells were improved. The effect of the K-doping distribution on the properties of CZTSSe films and solar cells were investigated. Compared to the solar cells without K-doping, the uniform K-doping in the precursor film increased the solar cell efficiency from 10.4% to 11.7%. In comparison, the localized K-doping in the bottom and in the top of the precursor films yielded solar cells with efficiencies of 12.4% and 10.1%, respectively. It was determined that the K-doping distribution primarily had an influence on carrier recombination in the depletion regions of CZTSSe solar cells. Whereas k-doping at the top of the precursor film greatly enhances the carrier recombination in the depletion region, the bottom doping has the opposite effect. The reason could be that the variation of the K-doping distribution modified the crystallization of the CZTSSe films. As the result, the defect properties of the CZTSSe films were altered. Moreover, the effect of the bottom K-doping on the back contact properties of CZTSSe solar cells was investigated by impedance spectroscopy. Though the K-doping can reduce the back contact barrier of the solar cell, the back contact barrier still achieved the height of 228 meV. The results indicated that the back contact barrier would be an important limiting factor for the efficiency of CZTSSe solar cell.
Detail
Improvement of silicon heterojunction module efficiency using fast illumination post-treatments
Desalination ( IF 11.211 ) Pub Date: 2023-05-28 , DOI: 10.1016/j.solmat.2023.112395
Intense illumination treatments on silicon heterojunction cells (SHJ) have recently gained interest to improve the final cell efficiency and are now being implemented into cell manufacturing tools. However, additional efforts are still required to clarify the robustness of such approach. Indeed, it has been reported that the positive effects of the intense illumination treatments applied to cells may be partly lost during module assembly. Therefore, in order to circumvent these potential issues, we reveal herein a broad investigation on the interest of intense illumination treatments directly at module level, using an experimental lab tool provided by Applied Materials, Baccini (Italy). Efficiency gains up to +0.3 %abs have been achieved within a treatment process time compatible with industry requirements. The gains remained stable for two months after a slight decrease during the first days (−0.05 %abs). Moreover, the reliability tests against UV, thermal cycling and damp heat did not reveal any detrimental influence of the post-treatments applied to the modules, further highlighting the fast illumination post-treatment as promising candidate for the next generation of high technologically advanced photovoltaic modules manufacturing production lines.
Detail
Temperature dependent behavior of sub-monolayer quantum dot based solar cell
Desalination ( IF 11.211 ) Pub Date: 2023-06-25 , DOI: 10.1016/j.solmat.2023.112448
This work investigates the temperature dependence of the performance of In(Ga)As-based solar cells made from sub-monolayer (SML) quantum dots (QDs), quantum wells (QWs), and Stranski-Krastanov QDs (SK-QDs). Well-defined sub-bandgap peaks are observed in external quantum efficiency (EQE) spectra for all samples. Apparently, changes in minority carrier lifetime affect both the sub-bandgap and the above bandgap EQE. Lateral confinement of carriers in the SMLs and QDs also affects the temperature dependence of the EQE. Finally, a “U” shaped curve was observed from the temperature dependence of the short-circuit current (ISC) from these nanostructure-based solar cells. This is due to the competition between the decreasing bandgap and the increasing carrier loss to recombination within the nanostructures as the temperature increases. In contrast, the solar cell's open-circuit voltage and power efficiency decrease monotonically with temperature.
Detail
Eddy current soldering of solar cell ribbons under a layer of glass
Desalination ( IF 11.211 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.solmat.2023.112427
Thermal fatigue of soldered interconnections of silicon solar cells is considered one of the key failure modes in photovoltaic (PV) modules. Due to differences in thermal expansion coefficients of the used materials, cracks and disconnected wiring can occur, causing a local increase of resistance. This can lead to hot spots and early failure of a panel. In this research, we develop eddy current soldering as a non-contact soldering technique for tabbing the ribbon of PV cells under a layer of glass. The performance of eddy current soldering was studied in detail by changing an induction coil distance to the treated sample from 2 to 4 mm and varying exposure time. An IR camera monitored temperature profiles at the soldering zone, and I–V curves of samples were extracted to validate the soldering technique and the efficiency of the tabbing process. Electroluminescence imaging was deployed to monitor cracking after the soldering process; scanning electron microscopy (SEM) and scanning acoustic microscopy (SAM) were used to investigate the microstructure and cracking within the solder joint and silicon. The results showed that the shortest exposure times at a 2 mm heating distance caused higher risks for cracks in silicon. The intermediate exposures at a 3 mm heating distance increased the likelihood of cracking in the solder joint. For the longest heating times at a distance of 4 mm, the solder joint appeared crack free, although, in some areas, poor wetting of solder was observed. The performance of eddy current soldering under a layer of glass was compared to manually soldered samples. Based on the I–V curves, all samples were functional, and differences between exposure times and manually soldered samples were not evident. Thus, only electrical verification of the solder quality was insufficient. Due to the study, it was concluded that the proper solder interconnections through glass could be made by using the eddy current soldering process and a sufficient exposure time to avoid cracking within the solder joint configuration and silicon.
Detail
Optimization of bifacial Ge-incorporated Sb2Se3 thin-film solar cells by modeling Cu2O back buffer layer
Desalination ( IF 11.211 ) Pub Date: 2023-05-31 , DOI: 10.1016/j.solmat.2023.112399
We have investigated bifacial Ge-incorporated Sb2Se3 thin-film solar cells by modeling and simulating a back buffer layer including Cu2O to optimize the bifacial device performance. A Ge-incorporated Sb2Se3 absorber layer was grown using Vapor Transport Deposition to extract the input parameters for the simulation, followed by exploring the properties of the transparent back buffer layer. After selecting a Cu2O back buffer layer, we conducted the optimization study of bifacial Ge-doped Sb2Se3 devices by varying a set of devices and materials parameters. The optical bandgap is characterized as 1.23 eV for Ge-incorporated Sb2Se3 absorber and the absorption coefficient is 3 × 105 cm−1 at 600 nm. Using these input parameters, we simulated the device configuration of ZnO:Al/i-ZnO/CdS/Ge-Sb2Se3/back buffer layer/transparent conductive oxide. Firstly, we checked the impact of conduction and valence band offsets on device performance, indicating the valence band offset of the back buffer layer plays a significant role. In particular, zero or small positive valence band offset minimizes a Schottky hole barrier, which could reduce hole current clamping near the back buffer region. As for back buffer doping concentration, high back buffer doping concentration (1 × 1015 cm−3 or higher) is required to improve device performance even with zero valence band offset, whereas low absorber doping concentration (<1 × 1014 cm−3) enables higher efficiency due to the enlarged energy band bending. For bifacial device performance, a Cu2O back buffer layer is simulated by varying critical input parameters such as absorber thickness, doping concentration, and defect concentration near the back buffer interface. The best efficiency of front-side illumination is 19.7%, Voc (744.4 mV), Jsc (40.14 mA/cm2), and FF (66.1%) and that of the rear-side illumination is 13.0%, Voc (724.5 mV), Jsc (31.6 mA/cm2), and FF (56.7%). Consequently, the bifaciality factor is 66%.
Detail
Metamorphic front- and rear-junction 1.7 eV GaInP solar cells with high open-circuit voltage
Desalination ( IF 11.211 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.solmat.2023.112435
1.7 eV absorber materials are important in high-performance III-V multi-junction solar cells. Here, we show that rapid thermal annealing significantly improves the carrier lifetimes in lightly doped metamorphic 1.7 eV Ga0.37In0.63P (MM GaInP) grown on GaAs by molecular beam epitaxy. A low threading dislocation density of ∼6 × 105 cm−2 was achieved through the use of an InxGa1-xAs graded buffer. Annealing enables minority carrier lifetimes in 1.7 eV p- and n-GaInP of 3.9 and 28 ns, respectively, both of which are higher than annealed lattice-matched 1.9 eV Ga0.51In0.49P (LM GaInP) grown in the same chamber. With the benefit of annealing, MM 1.7 eV GaInP front-junction solar cells show a high peak internal quantum efficiency of 94.3% and an open-circuit voltage (VOC) of 1.17 V. We also demonstrate the first MM 1.7 eV GaInP rear-heterojunction cells with high fill factor and VOC of 85% and 1.21 V, respectively, by taking advantage of long carrier lifetime while eliminating majority carrier blocking. The high VOC values for the 1.7 eV GaInP cells presented in this work indicate promising tolerance to threading dislocations in MM GaInP.
Detail
Accelerating the hydration reaction of potassium carbonate using organic dopants
Desalination ( IF 11.211 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.solmat.2023.112410
Potassium carbonate has recently been identified as a promising candidate for thermochemical energy storage. However, as for many salt hydrates, the reaction kinetics is limited, and moreover, the hydration transition is kinetically hindered due to a metastable zone, involving limited mobility. This work aims to improve mobility by using organic potassium dopants, it shows that doping with potassium-formate and -acetate, can accelerate the hydration reaction. It has been shown that these dopants can enhance the hydration rate by two mechanisms i.e. introducing mobility due to adsorption of more water or introducing more surface area, where water adsorption can occur. This work opens up new possibilities for organic dopants to enhance the performance of salt hydrates.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENGINEERING, CHEMICAL 工程:化工1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.60 155 Science Citation Index Science Citation Index Expanded Not
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